thymidylylacetamido-(3/'(O)-5/'(C))-5/'-deoxythymidine
thymidylylacetamido-(3/'(O)-5/'(C))-5/'-deoxythymidine
Brand Name:
Vulcanchem
CAS No.:
132247-55-3
VCID:
VC0166485
InChI:
InChI=1S/C21H28N6O9/c1-9-7-26(19(31)24-16(9)29)14-3-11(5-22)18(35-14)36-21(33)23-6-13-12(28)4-15(34-13)27-8-10(2)17(30)25-20(27)32/h7-8,11-15,18,28H,3-6,22H2,1-2H3,(H,23,33)(H,24,29,31)(H,25,30,32)/t11-,12+,13-,14+,15-,18-/m1/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)OC(=O)NCC3C(CC(O3)N4C=C(C(=O)NC4=O)C)O)CN
Molecular Formula:
C21H28N6O9
Molecular Weight:
508.5 g/mol
thymidylylacetamido-(3/'(O)-5/'(C))-5/'-deoxythymidine
CAS No.: 132247-55-3
Main Products
VCID: VC0166485
Molecular Formula: C21H28N6O9
Molecular Weight: 508.5 g/mol
CAS No. | 132247-55-3 |
---|---|
Product Name | thymidylylacetamido-(3/'(O)-5/'(C))-5/'-deoxythymidine |
Molecular Formula | C21H28N6O9 |
Molecular Weight | 508.5 g/mol |
IUPAC Name | [(2R,3R,5S)-3-(aminomethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl] N-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl]carbamate |
Standard InChI | InChI=1S/C21H28N6O9/c1-9-7-26(19(31)24-16(9)29)14-3-11(5-22)18(35-14)36-21(33)23-6-13-12(28)4-15(34-13)27-8-10(2)17(30)25-20(27)32/h7-8,11-15,18,28H,3-6,22H2,1-2H3,(H,23,33)(H,24,29,31)(H,25,30,32)/t11-,12+,13-,14+,15-,18-/m1/s1 |
Standard InChIKey | CIIPJEGMPGGKAM-GDVJQSGWSA-N |
Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@@H]2C[C@@H]([C@H](O2)OC(=O)NC[C@@H]3[C@H](C[C@@H](O3)N4C=C(C(=O)NC4=O)C)O)CN |
SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)OC(=O)NCC3C(CC(O3)N4C=C(C(=O)NC4=O)C)O)CN |
Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)OC(=O)NCC3C(CC(O3)N4C=C(C(=O)NC4=O)C)O)CN |
Synonyms | NH2d(TcmT) thymidylylacetamido-(3'(O)-5'(C))-5'-deoxythymidine |
PubChem Compound | 3083179 |
Last Modified | Nov 11 2021 |
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